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Compound of Interest

Compound Name: 1-Acetyl-3,5-dimethyl Adamantane

Cat. No.: B1147207

For distribution to: Researchers, scientists, and drug development professionals.

Subject: This document provides the core physicochemical data for 1-Acetyl-3,5-dimethyl
Adamantane, a derivative of adamantane. The information herein is foundational for its
application in further research and development.

Compound Identification and Properties

1-Acetyl-3,5-dimethyl Adamantane is a substituted cage-like hydrocarbon. Its rigid, bulky
adamantane core functionalized with acetyl and methyl groups imparts specific steric and
electronic properties relevant in medicinal chemistry and materials science. The definitive
molecular formula and corresponding molecular weight are critical parameters for all
guantitative experimental work, including reaction stoichiometry, solution preparation, and
analytical characterization.

Quantitative Data

The fundamental molecular properties of 1-Acetyl-3,5-dimethyl Adamantane have been
determined and are summarized below. This data is essential for accurate compound handling
and experimental design.

© 2025 BenchChem. All rights reserved. 1/3 Tech Support


https://www.benchchem.com/product/b1147207?utm_src=pdf-interest
https://www.benchchem.com/product/b1147207?utm_src=pdf-body
https://www.benchchem.com/product/b1147207?utm_src=pdf-body
https://www.benchchem.com/product/b1147207?utm_src=pdf-body
https://www.benchchem.com/product/b1147207?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Parameter Value Reference
Molecular Formula C14H220 [1112]
Molecular Weight 206.32 g/mol [1][2]13]

Logical Relationship of Compound Properties

The relationship between the compound's nomenclature and its empirical data is a direct one.
The systematic name dictates the precise arrangement and count of atoms, which in turn
defines the molecular formula and allows for the calculation of the molecular weight. This

hierarchy is visualized in the diagram below.
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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